![molecular formula C19H22N2O4S B2451917 3-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide CAS No. 954095-34-2](/img/structure/B2451917.png)
3-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide, also known as Compound A, is a synthetic compound that has been widely studied for its potential therapeutic applications.
Scientific Research Applications
Spectroscopic Characterization and Computational Studies
The compound has been studied for its spectroscopic characteristics, including IR, UV–Vis, and single-crystal X-ray diffraction. Computational studies using density functional theory (DFT) have been conducted to understand its molecular geometry and vibrational frequencies. The compound exhibits NH tautomeric form in the solid state. Theoretical calculations have also explored its electronic absorption spectra, molecular electrostatic potential (MEP), and non-linear optical (NLO) properties, which are crucial for understanding its interactions in different solvents and potential applications in optical devices (Alpaslan et al., 2012).
Ligand Properties for Metal Coordination
N-substituted derivatives of the compound have shown potential as ligands for metal coordination. Their molecular and supramolecular structures have been reported, revealing variations in torsion angles and hydrogen bonding patterns. These structural nuances influence the compound's ability to form complexes with metals, which is relevant in fields like catalysis and material science (Jacobs et al., 2013).
Antimicrobial Activity
Derivatives of the compound have been synthesized and evaluated for their antimicrobial properties against various bacteria and fungi. Structural recognition through analytical and spectral studies has guided the synthesis of these derivatives, pointing to potential applications in developing new antimicrobial agents (Sarvaiya et al., 2019).
properties
IUPAC Name |
3-methyl-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-15-6-5-9-17(12-15)26(23,24)20-13-19(22)21-10-11-25-18(14-21)16-7-3-2-4-8-16/h2-9,12,18,20H,10-11,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOPGTDMRJKPUAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC(=O)N2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.